Cas no 1360363-93-4 (tert-butyl hexahydro-5-methyl-6-oxo-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate)
1360363-93-4 structure
Product Name:tert-butyl hexahydro-5-methyl-6-oxo-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate
CAS No:1360363-93-4
MF:C13H22N2O3
MW:254.325383663177
CID:2110684
PubChem ID:101043326
Update Time:2024-03-01
tert-butyl hexahydro-5-methyl-6-oxo-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl hexahydro-5-methyl-6-oxo-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate
- tert-Butyl 5-methyl-6-oxohexahydro-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate
- CID 101043326
- 5-Methyl-6-oxo-octahydro-pyrrolo[3,4-c]pyridine-2-carboxylic acid tert-butyl ester
- 2H-Pyrrolo[3,4-c]pyridine-2-carboxylic acid, octahydro-5-methyl-6-oxo-, 1,1-dimethylethyl ester
- tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate
-
- Inchi: 1S/C13H22N2O3/c1-13(2,3)18-12(17)15-7-9-5-11(16)14(4)6-10(9)8-15/h9-10H,5-8H2,1-4H3
- InChI Key: SKDJSNXOJQYKCN-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CC2CC(N(C)CC2C1)=O)=O
Computed Properties
- Exact Mass: 254.16304257g/mol
- Monoisotopic Mass: 254.16304257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8
- XLogP3: 0.6
Experimental Properties
- Density: 1.122±0.06 g/cm3(Predicted)
- Boiling Point: 382.7±35.0 °C(Predicted)
- pka: -0.48±0.20(Predicted)
tert-butyl hexahydro-5-methyl-6-oxo-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM500561-1g |
tert-Butyl5-methyl-6-oxohexahydro-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate |
1360363-93-4 | 98% | 1g |
$909 | 2023-01-01 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0139-100MG |
tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate |
1360363-93-4 | 95% | 100MG |
¥ 1,485.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0139-250MG |
tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate |
1360363-93-4 | 95% | 250MG |
¥ 2,376.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0139-500MG |
tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate |
1360363-93-4 | 95% | 500MG |
¥ 3,960.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0139-1G |
tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate |
1360363-93-4 | 95% | 1g |
¥ 5,940.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0139-5G |
tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate |
1360363-93-4 | 95% | 5g |
¥ 17,820.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0139-100mg |
tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate |
1360363-93-4 | 95% | 100mg |
¥1485.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0139-250mg |
tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate |
1360363-93-4 | 95% | 250mg |
¥2376.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0139-500mg |
tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate |
1360363-93-4 | 95% | 500mg |
¥3960.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0139-1g |
tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate |
1360363-93-4 | 95% | 1g |
¥5940.0 | 2024-04-24 |
tert-butyl hexahydro-5-methyl-6-oxo-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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